6-benzyl-3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 6-benzyl-3-methyltriazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C12H11N5O/c1-16-11-10(14-15-16)12(18)17(8-13-11)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key: VQMZFLSKOUFTPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C=N2)CC3=CC=CC=C3)N=N1
• Molecular Formula: C12H11N5O
• Molecular Weight: 241.25 g/mol

Description

The compound “6-benzyl-3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” is a heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atom of ring members. In the five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of similar compounds has been reported. For instance, the InChI code for 3-methyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one is 1S/C5H5N5O/c1-10-4-3(8-9-10)5(11)7-2-6-4/h2H,1H3,(H,6,7,11).

Chemical Reactions Analysis

Triazoles are commonly used in medicinal chemistry and are included in the class of antimicrobials on account of their well-being profile and excellent therapeutic index. They have been used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the InChI code for 3-methyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one is 1S/C5H5N5O/c1-10-4-3(8-9-10)5(11)7-2-6-4/h2H,1H3,(H,6,7,11).

Scientific Research Applications

Drug Discovery

. .

Organic Synthesis

. .

Polymer Chemistry

. .

Supramolecular Chemistry

. .

Bioconjugation

. .

Chemical Biology

. .

Fluorescent Imaging

. .

Materials Science

. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it a potential target for cancer treatment .

Mode of Action

Compounds with similar structures have been found to inhibit cdk2, leading to cell cycle arrest

Biochemical Pathways

Given the potential inhibition of cdk2, it is likely that the compound affects pathways related to cell cycle regulation . Inhibition of CDK2 can disrupt the progression of the cell cycle, potentially leading to cell cycle arrest and apoptosis .

Result of Action

Similar compounds have been found to inhibit the growth of certain cell lines, suggesting potential cytotoxic activities

Future Directions

The future directions in the research of similar compounds involve the synthesis and study of their antimicrobial, antioxidant and antiviral potential of substituted 1,2,4-triazole analogues. There is an urge to develop new classes of antibacterial agents to fight multidrug-resistant pathogens.